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Introduction
Calcium/calmodulin-dependent protein kinase kinase (CaMKK) is a critical upstream kinase

that regulates a variety of cellular processes through the activation of its downstream targets.

The two isoforms, CaMKKα (CaMKK1) and CaMKKβ (CaMKK2), are activated by elevated

intracellular calcium levels and, in turn, phosphorylate and activate CaM-kinase I (CaMKI),

CaM-kinase IV (CaMKIV), AMP-activated protein kinase (AMPK), and protein kinase B (Akt).

This signaling cascade is pivotal in neuronal functions, metabolic regulation, and cell

proliferation, and its dysregulation has been implicated in various diseases, including cancer

and metabolic disorders.[1][2][3]

TIM-063 is a cell-permeable, ATP-competitive inhibitor of both CaMKKα and CaMKKβ.[4][5] It

serves as a valuable chemical tool for elucidating the physiological and pathological roles of

CaMKK-mediated signaling pathways. Unlike the commonly used CaMKK inhibitor STO-609,

TIM-063 exhibits similar potency against both CaMKK isoforms, making it a useful pan-CaMKK

inhibitor.[5] This document provides detailed application notes and protocols for utilizing TIM-
063 to investigate CaMKK-dependent processes.
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TIM-063: Properties and Inhibitory Activity
TIM-063 directly targets the catalytic domain of CaMKK.[5] Its interaction with CaMKK is

conformation-dependent, specifically binding to the active, Ca2+/calmodulin-bound state of the

enzyme.[6][7] This interaction is reversible, potentially influenced by intracellular Ca2+

concentrations.[6][7]

Recent chemical proteomics studies have also identified AP2-associated protein kinase 1

(AAK1) as a potential off-target kinase for TIM-063.[6][8] While TIM-063 is more potent against

CaMKK isoforms, its interaction with AAK1 should be considered when interpreting

experimental results.[9]

Quantitative Data Summary
The following table summarizes the in vitro inhibitory activity of TIM-063 against CaMKK and

AAK1.

Target Kinase Inhibitor IC50 (µM) Ki (µM)
Assay
Conditions

CaMKKα

(CaMKK1)
TIM-063 0.63[4][9] 0.35[4][5]

In vitro kinase

assay

CaMKKβ

(CaMKK2)
TIM-063 0.96[4][9] 0.2[4][5]

In vitro kinase

assay

AAK1 TIM-063 8.51[6][8][9] Not Reported
In vitro kinase

assay

CaMKK Signaling Pathway
CaMKK acts as a central node in calcium signaling. Upon binding of Ca2+/calmodulin, CaMKK

becomes activated and phosphorylates key downstream kinases, thereby initiating a cascade

of cellular events.
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Caption: CaMKK Signaling Pathway and Inhibition by TIM-063

Experimental Protocols
I. Kinobeads-Based Chemical Proteomics for Target and
Off-Target Identification of TIM-063
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This protocol describes the use of TIM-063-immobilized sepharose beads (TIM-063-

Kinobeads) to identify interacting kinases from cell or tissue lysates.[1][2][8] This method is

valuable for confirming CaMKK as a primary target and for discovering potential off-target

kinases like AAK1.

Sample Preparation

Affinity Purification

Elution and Analysis

Cell/Tissue Lysate Preparation

Incubate Lysate with
TIM-127-sepharose

Preparation of TIM-063-Sepharose
(TIM-127-sepharose)

Wash Beads to Remove
Non-specific Binders

Elute Bound Proteins with
Excess TIM-063

SDS-PAGE

In-gel Digestion and
LC-MS/MS Analysis

Protein Identification and
Data Analysis

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b12406557/docs?utm_src=pdf-body#application-notes-and-protocols-for-studying-camkk-dependent-processes-using-tim-063
https://www.benchchem.com/product/b12406557/docs?utm_src=pdf-body#application-notes-and-protocols-for-studying-camkk-dependent-processes-using-tim-063
https://pmc.ncbi.nlm.nih.gov/articles/PMC5663466/
https://www.ebi.ac.uk/pride/archive/projects/PXD005336
https://www.bohrium.com/paper-details/development-of-a-novel-aak1-inhibitor-via-kinobeads-based-screening/977749762537160762-9354
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12406557?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Kinobeads-Based Chemical Proteomics Workflow

Materials:

TIM-063

NHS-activated Sepharose beads

Cell or tissue sample

Lysis Buffer: 50 mM Tris-HCl (pH 7.5), 150 mM NaCl, 1 mM EDTA, 1 mM EGTA, 1% Triton

X-100, 1x Protease and Phosphatase Inhibitor Cocktail

Wash Buffer: Lysis Buffer without protease and phosphatase inhibitors

Elution Buffer: Wash Buffer containing 100 µM TIM-063

SDS-PAGE gels and reagents

Mass spectrometer

Protocol:

Preparation of TIM-063-Immobilized Sepharose (TIM-127-sepharose):

Synthesize an amine-reactive derivative of TIM-063.

Covalently couple the TIM-063 derivative to NHS-activated Sepharose beads according to

the manufacturer's instructions.

Prepare control beads by blocking the NHS-activated Sepharose with ethanolamine.

Lysate Preparation:

Harvest cells or homogenize tissue in ice-cold Lysis Buffer.

Incubate on ice for 30 minutes with occasional vortexing.
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Clarify the lysate by centrifugation at 14,000 x g for 15 minutes at 4°C.

Determine the protein concentration of the supernatant using a BCA or Bradford assay.

Affinity Purification:

Equilibrate the TIM-127-sepharose and control beads with Lysis Buffer.

Incubate a defined amount of protein lysate (e.g., 1-5 mg) with the beads for 2-4 hours at

4°C with gentle rotation.

Wash the beads extensively with Wash Buffer (e.g., 3-5 times with 1 mL of buffer) to

remove non-specifically bound proteins.

Elution:

Elute the specifically bound proteins by incubating the beads with Elution Buffer for 30

minutes at room temperature.

Collect the eluate by centrifugation.

Analysis:

Separate the eluted proteins by SDS-PAGE.

Visualize the proteins by Coomassie or silver staining.

Excise protein bands of interest for in-gel digestion with trypsin.

Analyze the resulting peptides by LC-MS/MS for protein identification.

II. Cell-Based Assay for Measuring Inhibition of CaMKK-
Dependent Signaling
This protocol describes a method to assess the inhibitory effect of TIM-063 on the CaMKK

signaling pathway in cultured cells. The readout is the phosphorylation of downstream targets

of CaMKK, such as AMPK, CaMKI, or CaMKIV, which can be quantified by Western blotting.[5]
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Caption: Cell-Based CaMKK Inhibition Assay Workflow

Materials:

Cell line (e.g., HeLa, COS-7)

TIM-063 (dissolved in DMSO to prepare a stock solution)

Ionomycin
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Cell culture medium and supplements

RIPA Lysis Buffer with protease and phosphatase inhibitors

Primary antibodies: anti-phospho-AMPKα (Thr172), anti-phospho-CaMKI (Thr177), anti-

phospho-CaMKIV (Thr196), and corresponding total protein antibodies.

HRP-conjugated secondary antibodies

Chemiluminescent substrate

Western blotting equipment and reagents

Protocol:

Cell Culture and Seeding:

Culture cells in appropriate medium to ~80% confluency.

Seed cells into multi-well plates at a suitable density and allow them to attach overnight.

Inhibitor Treatment:

Prepare serial dilutions of TIM-063 in cell culture medium. A final concentration range of

0.1 to 30 µM is a good starting point.[4] Include a vehicle control (DMSO).

Aspirate the medium from the cells and replace it with the medium containing TIM-063 or

vehicle.

Pre-incubate the cells for 1-2 hours.

Cell Stimulation:

Stimulate the CaMKK pathway by adding a calcium ionophore, such as ionomycin (e.g., 1-

5 µM), to the culture medium for a short period (e.g., 5-15 minutes).

Cell Lysis:

Aspirate the medium and wash the cells once with ice-cold PBS.
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Lyse the cells by adding ice-cold RIPA buffer.

Scrape the cells and collect the lysate.

Clarify the lysate by centrifugation at 14,000 x g for 15 minutes at 4°C.

Determine the protein concentration of the supernatant.

Western Blotting:

Normalize protein concentrations and prepare samples for SDS-PAGE.

Separate proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose

membrane.

Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

Incubate the membrane with the primary antibody against the phosphorylated downstream

target overnight at 4°C.

Wash the membrane and incubate with the appropriate HRP-conjugated secondary

antibody for 1 hour at room temperature.

Detect the signal using a chemiluminescent substrate and an imaging system.

To normalize for protein loading, strip the membrane and re-probe with an antibody

against the total form of the kinase or a housekeeping protein (e.g., GAPDH, β-actin).

Data Analysis:

Quantify the band intensities using densitometry software.

Normalize the phospho-protein signal to the total protein signal.

Plot the normalized signal against the TIM-063 concentration to determine the IC50 value

for the inhibition of the CaMKK-dependent process in cells.

Conclusion
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TIM-063 is a potent and cell-permeable inhibitor of CaMKK, making it a valuable tool for

investigating the roles of CaMKK-dependent signaling in various biological contexts. The

protocols provided here offer a framework for utilizing TIM-063 to identify its protein targets and

to functionally assess its inhibitory activity in cellular systems. As with any chemical probe, it is

crucial to consider potential off-target effects and to use appropriate controls for robust data

interpretation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Kinobead and single-shot LC-MS profiling identifies selective PKD inhibitors - PMC
[pmc.ncbi.nlm.nih.gov]

2. PRIDE - PRoteomics IDEntifications Database [ebi.ac.uk]

3. Chemical proteomics reveals target selectivity of clinical Jak inhibitors in human primary
cells - PMC [pmc.ncbi.nlm.nih.gov]

4. Optimized chemical proteomics assay for kinase inhibitor profiling. | Semantic Scholar
[semanticscholar.org]

5. researchgate.net [researchgate.net]

6. Development of a novel AAK1 inhibitor via Kinobeads-based screening - PubMed
[pubmed.ncbi.nlm.nih.gov]

7. documents.thermofisher.com [documents.thermofisher.com]

8. development-of-a-novel-aak1-inhibitor-via-kinobeads-based-screening - Ask this paper |
Bohrium [bohrium.com]

9. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Notes and Protocols for Studying CaMKK-
dependent Processes Using TIM-063]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12406557/docs#application-notes-and-protocols-for-
studying-camkk-dependent-processes-using-tim-063]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b12406557/docs?utm_src=pdf-body#application-notes-and-protocols-for-studying-camkk-dependent-processes-using-tim-063
https://www.benchchem.com/product/b12406557/docs?utm_src=pdf-body#application-notes-and-protocols-for-studying-camkk-dependent-processes-using-tim-063
https://www.benchchem.com/product/b12406557?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC5663466/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5663466/
https://www.ebi.ac.uk/pride/archive/projects/PXD005336
https://pmc.ncbi.nlm.nih.gov/articles/PMC6775116/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6775116/
https://www.semanticscholar.org/paper/Optimized-chemical-proteomics-assay-for-kinase-M%C3%A9dard-Pachl/b913f63c4d3f6954b5fbd19176773c3e4efc6c58
https://www.semanticscholar.org/paper/Optimized-chemical-proteomics-assay-for-kinase-M%C3%A9dard-Pachl/b913f63c4d3f6954b5fbd19176773c3e4efc6c58
https://www.researchgate.net/publication/379117675_Development_of_a_novel_AAK1_inhibitor_via_Kinobeads-based_screening
https://pubmed.ncbi.nlm.nih.gov/38509168/
https://pubmed.ncbi.nlm.nih.gov/38509168/
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/CAMKK2_LanthaScreen_Binding.pdf
https://www.bohrium.com/paper-details/development-of-a-novel-aak1-inhibitor-via-kinobeads-based-screening/977749762537160762-9354
https://www.bohrium.com/paper-details/development-of-a-novel-aak1-inhibitor-via-kinobeads-based-screening/977749762537160762-9354
https://www.researchgate.net/publication/337931451_Kinobeads_A_Chemical_Proteomic_Approach_for_Kinase_Inhibitor_Selectivity_Profiling_and_Target_Discovery
https://www.benchchem.com/product/b12406557/docs#application-notes-and-protocols-for-studying-camkk-dependent-processes-using-tim-063
https://www.benchchem.com/product/b12406557/docs#application-notes-and-protocols-for-studying-camkk-dependent-processes-using-tim-063
https://www.benchchem.com/product/b12406557/docs#application-notes-and-protocols-for-studying-camkk-dependent-processes-using-tim-063
https://www.benchchem.com/product/b12406557/docs#application-notes-and-protocols-for-studying-camkk-dependent-processes-using-tim-063
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12406557?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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